2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide

• Molecular Formula: C22H19ClF2N2O3S
• Molecular Weight: 464.9 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C22H19ClF2N2O3S/c1-15-6-9-18(10-7-15)31(29,30)27(13-16-4-2-3-5-19(16)23)14-22(28)26-21-11-8-17(24)12-20(21)25/h2-12H,13-14H2,1H3,(H,26,28)
• InChI Key: PVTYXUJQCCMUGH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2Cl)CC(=O)NC3=C(C=C(C=C3)F)F

Description

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide, also known as C646, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It has been found to inhibit the activity of p300 and CBP, which are histone acetyltransferases (HATs) that play a crucial role in the regulation of gene expression.

Mechanism of Action

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide inhibits the activity of p300 and CBP by binding to their bromodomains, which are responsible for recognizing acetylated lysine residues on histones. By blocking the bromodomains, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide prevents the HATs from binding to histones and acetylating them, leading to a decrease in gene expression.
Biochemical and Physiological Effects:
2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has been found to modulate the immune response by regulating the expression of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide is its specificity for p300 and CBP. It does not inhibit other HATs, making it a valuable tool for studying the role of p300 and CBP in gene regulation. However, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has a relatively short half-life and can be unstable in solution, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide in scientific research. One area of interest is the development of more stable analogs of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide that can be used in a wider range of experiments. Additionally, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has been found to have synergistic effects when combined with other cancer therapies, such as chemotherapy and radiation therapy. Further studies are needed to determine the optimal combination therapies for different types of cancer. Finally, the role of p300 and CBP in other physiological processes, such as development and differentiation, is an area of ongoing research.

Synthesis Methods

The synthesis of 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide involves several steps, starting with the reaction between 2-chlorobenzylamine and 4-methylbenzenesulfonyl chloride to form 2-chlorobenzyl 4-methylbenzenesulfonamide. This compound is then reacted with 2,4-difluoroacetophenone in the presence of a base to form the final product, 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide. The synthesis method has been optimized to produce high yields of pure 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide.

Scientific Research Applications

2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has been extensively studied in the field of cancer research due to its ability to inhibit the activity of p300 and CBP. These HATs are known to play a critical role in the regulation of gene expression, and their dysregulation has been linked to the development of various cancers. 2-{(2-chlorobenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(2,4-difluorophenyl)acetamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.